4-Chloro-2-(3-fluoro-4-methylphenyl)benzoic acid

Catalog No.
S6686168
CAS No.
1261994-90-4
M.F
C14H10ClFO2
M. Wt
264.68 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
4-Chloro-2-(3-fluoro-4-methylphenyl)benzoic acid

CAS Number

1261994-90-4

Product Name

4-Chloro-2-(3-fluoro-4-methylphenyl)benzoic acid

IUPAC Name

4-chloro-2-(3-fluoro-4-methylphenyl)benzoic acid

Molecular Formula

C14H10ClFO2

Molecular Weight

264.68 g/mol

InChI

InChI=1S/C14H10ClFO2/c1-8-2-3-9(6-13(8)16)12-7-10(15)4-5-11(12)14(17)18/h2-7H,1H3,(H,17,18)

InChI Key

IIMWCTGTCMFDEV-UHFFFAOYSA-N

SMILES

CC1=C(C=C(C=C1)C2=C(C=CC(=C2)Cl)C(=O)O)F

Canonical SMILES

CC1=C(C=C(C=C1)C2=C(C=CC(=C2)Cl)C(=O)O)F
  • Chemical Intermediate: Due to the presence of a carboxylic acid group and various functional groups like chloro and fluoro substituents, this compound possesses the potential to act as a chemical intermediate in the synthesis of more complex molecules. However, specific research on its use in this context is not readily available in scientific databases.
  • Material Science Applications: The presence of aromatic rings and halogens suggests possible applications in material science. For instance, some halogenated aromatic compounds possess liquid crystalline properties . However, further research is needed to determine if 4-Chloro-2-(3-fluoro-4-methylphenyl)benzoic acid exhibits similar properties.

XLogP3

4.2

Hydrogen Bond Acceptor Count

3

Hydrogen Bond Donor Count

1

Exact Mass

264.0353354 g/mol

Monoisotopic Mass

264.0353354 g/mol

Heavy Atom Count

18

Dates

Last modified: 11-23-2023

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